Cas no 127593-21-9 (Methyl 3-hydroxyundecanoate)

• Product Name: Methyl 3-hydroxyundecanoate
• CAS No: 127593-21-9
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 1226022
• PubChem ID: 568482
• Update Time: 2025-04-20

Methyl 3-hydroxyundecanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxyundecanoate
• 3-HYDROXY C11:0 METHYL ESTER
• 3-hydroxy Undecanoic Acid methyl ester
• ODWHGFYACOPLGF-UHFFFAOYSA-N
• DB-262368
• 127593-21-9
• MFCD00673454
• PD077258
• Undecanoic acid, 3-hydroxy-, methyl ester
• 129758-71-0
• 3-Hydroxyundecanoic acid methyl ester
• SCHEMBL7600026
• Methyl 3-hydroxyundecanoate #
• E89509

• Inchi： 1S/C12H24O3/c1-3-4-5-6-7-8-9-11(13)10-12(14)15-2/h11,13H,3-10H2,1-2H3
• InChI Key： ODWHGFYACOPLGF-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CCCCCCCC

Computed Properties

• Exact Mass: 216.17300
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.66100